Cas no 1803104-55-3 (18:1 PI(4)P)

• Product Name: 18:1 PI(4)P
• CAS No: 1803104-55-3
• MF: C₄₅H₈₄O₁₆P₂
• MW: 943.086398124695
• CID: 4763602
• Update Time: 2025-05-20

18:1 PI(4)P Chemical and Physical Properties

Names and Identifiers

• 18:1 PI(4)P

• Inchi： 1S/C45H84O16P2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(46)57-35-37(59-39(47)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)36-58-63(55,56)61-45-42(50)40(48)44(41(49)43(45)51)60-62(52,53)54/h17-20,37,40-45,48-51H,3-16,21-36H2,1-2H3,(H,55,56)(H2,52,53,54)/b19-17-,20-18-/t37-,40-,41+,42+,43+,44+,45+/m1/s1
• InChI Key： XIBQVFRCUJZPTP-WWPCUAGPSA-N
• SMILES： [C@@H]1(OP(OC[C@H](OC(=O)CCCCCCC/C=C\CCCCCCCC)COC(=O)CCCCCCC/C=C\CCCCCCCC)(O)=O)[C@@H](O)[C@H](O)[C@@H](OP(O)(O)=O)[C@H](O)[C@@H]1O

18:1 PI(4)P Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoinositol phosphates Phosphatidylinositol phosphates

Additional information on 18:1 PI(4)P

18:1 PI(4)P (CAS No. 1803104-55-3): A Comprehensive Overview

Phosphatidylinositol 4-phosphate (PI(4)P) is a key phosphoinositide that plays a pivotal role in cellular signaling, membrane trafficking, and lipid metabolism. Among the various isoforms of PI(4)P, 18:1 PI(4)P stands out as a specific molecular species characterized by its fatty acid composition and structural properties. This compound, identified by the CAS registry number 1803104-55-3, has garnered significant attention in recent years due to its involvement in diverse biological processes and its potential therapeutic applications.

The molecular structure of 18:1 PI(4)P consists of a glycerol backbone with a phosphorylated inositol headgroup and two fatty acid chains. The "18:1" designation refers to the presence of an 18-carbon fatty acid chain with one double bond, which contributes to the compound's physical properties and biological functions. This specific fatty acid composition influences the compound's interactions with cellular membranes and its ability to participate in signaling pathways.

Recent studies have highlighted the role of PI(4)P in regulating membrane dynamics and vesicle trafficking. For instance, research published in *Nature Cell Biology* demonstrated that PI(4)P serves as a platform for the recruitment of proteins involved in endocytosis and exocytosis, thereby facilitating the transport of cargo across cellular membranes. The 18:1 isoform of PI(4)P has been shown to exhibit unique binding affinities for specific proteins, which may underpin its distinct functional roles compared to other PI(4)P species.

In addition to its role in membrane trafficking, PI(4)P has been implicated in cell signaling through its interaction with protein kinases and phosphatases. A study in *Science Signaling* revealed that PI(4)P acts as a scaffold for the assembly of signaling complexes, particularly those involving receptor tyrosine kinases (RTKs). The presence of PI(4)P at the plasma membrane enhances RTK activation, which is critical for processes such as cell proliferation and differentiation.

The biosynthesis of PI(4)P involves a series of enzymatic steps, including phosphorylation by phosphatidylinositol 4-kinases (PI4Ks). The activity of these enzymes is tightly regulated by cellular signals, ensuring that PI(4)P levels are maintained at optimal concentrations for proper cellular function. Dysregulation of PI4K activity has been linked to various pathological conditions, including cancer and neurodegenerative diseases, underscoring the importance of understanding the regulation of PI(4)P metabolism.

From a therapeutic perspective, targeting PI(4)P metabolism has emerged as a promising strategy for treating diseases associated with aberrant lipid signaling. For example, inhibitors of PI4K have shown potential as anticancer agents by disrupting tumor cell proliferation and survival pathways. Furthermore, modulating PI(4)P levels may offer new avenues for treating neurological disorders such as Alzheimer's disease, where lipid dyshomeostasis is a hallmark feature.

In conclusion, 18:1 PI(4)P (CAS No. 1803104-55-3) is a critical phosphoinositide that participates in essential cellular processes ranging from membrane trafficking to signaling. Recent advances in our understanding of its molecular mechanisms have opened new avenues for both basic research and translational medicine. As research continues to unravel the complexities of PI(4)P biology, this compound is poised to play an increasingly important role in advancing our knowledge of lipid-mediated signaling and its implications for human health.